Cas no 762293-76-5 (Cognatin)
Cognatin structure
Product Name:Cognatin
CAS No:762293-76-5
MF:C31H38O7
MW:522.62923002243
CID:6667773
Update Time:2024-03-02
Cognatin Chemical and Physical Properties
Names and Identifiers
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- Cognatine
- Cognatin
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- Inchi： 1S/C31H38O7/c1-15-13-30(5)21(14-31(6,27(36)38-8)26(35)25(30)34)29(4)10-9-28(3)17-11-20(33)24(37-7)16(2)22(17)19(32)12-18(28)23(15)29/h11-12,21,26,33,35H,9-10,13-14H2,1-8H3
- InChI Key： UEULPUBYHGYCFW-UHFFFAOYSA-N
- SMILES： COC(C1(C(O)C(=O)C2(C(C3(C(=C(C2)C)C2=CC(C4C(C2(C)CC3)=CC(O)=C(OC)C=4C)=O)C)C1)C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- XLogP3: 3.734
Cognatin Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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